2-[(Phenylsulfanyl)methyl]-2H-1,2,3-benzotriazole

• IUPAC Name: 2-(phenylsulfanylmethyl)benzotriazole
• InChI: InChI=1S/C13H11N3S/c1-2-6-11(7-3-1)17-10-16-14-12-8-4-5-9-13(12)15-16/h1-9H,10H2
• InChI Key: CQOBWEXFWKFMRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCN2N=C3C=CC=CC3=N2
• Molecular Formula: C13H11N3S
• Molecular Weight: 241.31 g/mol
• CAS No.: 300679-80-5

Description

Synthesis Analysis

Benzotriazole derivatives, which 2-(Phenylsulfanylmethyl)benzotriazole is likely a part of, are known for their synthetic versatility. They can behave as excellent leaving groups, electron-donating or electron-withdrawing groups, anion precursors, and radical precursors. These properties confer unique physicochemical properties to their immediate vicinity on various molecular scaffolds.

Chemical Reactions Analysis

Benzotriazole derivatives are known for their reactivity. They can act as an acid or base, and can also bind to other species, utilizing the lone pair electrons. Benzotriazole (BtH) reacts with aromatic aldehydes (ArCHO) in the presence of ethanol to give benzotriazole-based N,O-acetals.

Future Directions

Benzotriazole and its derivatives have been extensively used as starting materials for different mechanistic approaches in drug discovery. They exhibit a high possibility of broad substrate scope and functionalization to offer several biological activities. Therefore, the future directions for 2-(Phenylsulfanylmethyl)benzotriazole could potentially involve further exploration of its biological activities and applications in medicinal chemistry.